Hemoglobin is one of the most important chromophores in the human body, since oxygen is carried to the tissue by binding with the hemoglobin. Therefore measuring the concentrations of oxy-hemoglobi...

The rapid recognition of the sources of the drugs can provide valuable clues and provide the basis for determining the nature of a drug case. Here, a novel recognition method was put forward to ide...

The potential of the combination of near infrared (NIR) spectroscopy and Raman spectroscopy to differentiate Italian and Greek extra virgin olive oil (EVOO) by geographical origin was evaluated. Near infrared spectroscopy and Raman fingerprints of both study groups (extra virgin olive oil from the two countries) were pre-processed, merged by low-level and mid-level data fusion strategies and submitted to partial least-squares discriminant analysis. The classification models were cross-validated. After low-level data fusion, the partial least-squares discriminant analysis correctly predicted the geographical origins of extra virgin olive oils in cross-validation with 93.9% accuracy, while sensitivity and specificity were 77.8% and 100%, respectively. After mid-level data fusion, the partial least-squares discriminant analysis correctly predicted the geographical origins of extra virgin olive oils in cross-validation with 97.0% accuracy, while sensitivity and specificity were 88.9% and 100%, respectively. In this preliminary study, improved discrimination of Italian extra virgin olive oils was achieved by the synergism of near infrared spectroscopy and Raman spectroscopy as compared to the discrimination obtained by the separate laboratory techniques. This pilot study shows encouraging results that could open a new avenue for the authentication of Italian extra virgin olive oil.

Fourier-transform near infrared (FT-NIR) spectroscopy of ovarian tissue was used to predict maturity status of fish species with variable reproductive strategies collected at limited time periods o...

Due to a combination of durability, strength, and aesthetically pleasing color, teak (Tectona grandis L.f.) is globally regarded as a premier timber species. High value, in combination with comprehensive harvesting restrictions from natural populations, has resulted in extensive teak plantation establishment throughout the tropics and subtropics. Plantations directly depend on the production of healthy seedlings. In order to assist growers in efficiently diagnosing teak seedling nutrient issues, a hydroponic nutrient study was conducted at North Carolina State University. The ability to accurately diagnose nutrient disorders prior to the onset of visual symptoms through the use of near infrared (NIR) technology will allow growers to potentially remedy seedling issues before irreversible damage is done. This research utilized two different near infrared (NIR) spectrometers to develop predictive foliar nutrient models for 13 nutrients and then compared the accuracy of the models between the devices. Destructive leaf sampling and laboratory grade NIR spectroscopy scanning was compared to nondestructive sampling coupled with a handheld NIR device used in a greenhouse. Using traditional wet lab foliar analysis results for calibration, nutrient prediction models for nitrogen (N), phosphorus (P), potassium (K), calcium (Ca), sulfur (S), copper (Cu), molybdenum (Mo), magnesium (Mg), boron (B), calcium (Ca), manganese (Mn), iron (Fe), sodium (Na), and zinc (Z) were developed using both NIR devices. Models developed using both techniques were good for N, P, and K (R2 > 0.80), while the B model was adequate only with the destructive sampling procedure. Models for the remaining nutrients were not suitable. Although destructive sampling and desktop scanning procedure generally produced models with higher correlations they required work and time for sample preparation that might reduce the value of this NIR approach. The results suggest that both destructive and nondestructive sampling NIR calibrations can be useful to monitor macro nutrient status of teak plants grown in a nursery environment.

Dried tangerine peel is a Chinese medicine with high medicinal value. The storage age is an important indicator of its medicinal value, so it is very significant to accurately identify the storage age of dried tangerine peel. Traditional physical and chemical analysis methods can be used to achieve this goal, but these methods are limited by their operability and convenience. Near infrared (NIR) spectroscopy and machine learning have excellent performance in the rapid detection of food and pharmaceutical samples. This study investigated the novel application of integrating a hand-held NIR spectrometer combined with machine learning to rapidly and accurately identify the storage age of Xinhui dried tangerine peel. Savitzky–Golay convolution smoothing, standard normal variate (SNV), first derivative, and second derivative pretreatments were employed to preprocess spectral data. Principal component analysis (PCA) was used to reduce the spectral data dimensions and obtain the characteristic spectral variables of each sample. Support vector machine (SVM) and k-nearest neighbor were applied to establish the qualitative discriminant models. The SNV-PCA-SVM model discriminant accuracy was 99.60% in the validation set and was 96.50% in the test set, showing excellent generalization performance. The results indicated that the method of using a hand-held NIR spectrometer combined with machine learning could be applied to rapidly identify the storage age of Xinhui dried tangerine peel. This is a promising and economical hand-held NIR spectroscopic method for assuring the dried tangerine peel age on-site.

Wood is a typical viscoelastic material that shows a clear mechanical hysteresis loop during cyclic loading, which implies the irreversibility of the process and is important for the processing and...

After half a century of development, modern near-infrared spectroscopy technology has now reached a relatively mature level. It is widely used in agriculture, food, petrochemical, and pharmaceutical fields and is playing an increasingly important role in industrial and agricultural production and commerce effect. The formulation of the NIR spectroscopy method standards represents to a certain extent the degree of recognition of the technology and the actual application. This article reviews the standards of near-infrared spectroscopy at home and abroad in order to put the myriad standards in one listing in the Journal where they would be most helpful.

In the present research work, near infrared (NIR) spectroscopy coupled with chemometric algorithms such as partial least-squares (PLS) regression and some effective variable selection algorithms (synergy interval-PLS (Si-PLS), Backward interval-PLS (Bi-PLS), and genetic algorithm-PLS (GA-PLS)) were used for the quantification of antioxidant properties of peanut seed samples. The compositional parameters, such as DPPH, ABTS, FRAP, TPC, FCA, TFC, and TAC, were quantified using NIR spectroscopy. The developed models were assessed using correlation coefficients of the calibration (R2) and prediction (r2); root mean standard error of cross-validation, RMSECV; root mean square error of prediction, RMSEP and residual predictive deviation, RPD. The efficiency of the developed model was significantly enhanced with the use of Si-PLS, Bi-PLS, and GA-PLS as compared to the classical PLS model. The results of the R2 and r2 set varied from 0.76 to 0.95 and 0.72 to 0.94, respectively. The obtained results revealed that NIR spectroscopy, coupled with different chemometric algorithms, has the potential to be used for rapid assessment of the antioxidant properties of peanut seed.

Amino resins are produced by two main processes: the strong acid process and the alkaline-acid process. Both use formaldehyde and a base (e.g. sodium hydroxide) in their formulation. In this work, Forward Interval Partial Least Squares methodology was applied to create prediction models for the determination of the concentration of formaldehyde and residual methanol (that is present in the formaldehyde solution) used in the production of amino resins. Near infrared (NIR) spectra were acquired at two different temperatures: 18 and 35°C. A Partial Least Squares calibration models were established with the measured values from reference methods: namely, sodium sulfite (formaldehyde) and gas chromatography (methanol). The performances of the best models were compared using the root mean square error of cross validation (RMSECV) and coefficient of determination for prediction (r2). The best results obtained a r2 above 0.994. The RMSECV values obtained were 0.063% (m/m) and 0.031% (m/m) for the formaldehyde and methanol concentration, respectively. External validation was performed using different formaldehyde solution samples. The NIR methodology presented in this work proved to be effective and enables a significant time reduction, when compared to the reference methods, in the measurement of formaldehyde and methanol concentrations.